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Compound of Interest

Compound Name:
4-Bromo-3-

(trifluoromethyl)pyridine

Cat. No.: B054369 Get Quote

An In-depth Technical Guide to the Commercial Availability of 4-Bromo-3-
(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability of 4-Bromo-3-
(trifluoromethyl)pyridine, a key building block in the development of novel pharmaceuticals

and agrochemicals. The information is tailored for professionals in research and development

who require reliable sources for this reagent.

Chemical Identity and Properties
4-Bromo-3-(trifluoromethyl)pyridine is a halogenated pyridine derivative. It is important to

distinguish between the free base and its hydrobromide salt, as both are commercially

available and may be listed under different CAS numbers.
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Compound Structure CAS Number
Molecular

Formula

Molecular

Weight

4-Bromo-3-

(trifluoromethyl)p

yridine

Chemical

structure of 4-

Bromo-3-

(trifluoromethyl)p

yridine

1060801-89-9 C₆H₃BrF₃N 225.99 g/mol [1]

4-Bromo-3-

(trifluoromethyl)p

yridine

hydrobromide

Chemical

structure of 4-

Bromo-3-

(trifluoromethyl)p

yridine

hydrobromide

1354425-60-7 C₆H₄Br₂F₃N 306.91 g/mol [2]

Commercial Availability and Suppliers
4-Bromo-3-(trifluoromethyl)pyridine and its hydrobromide salt are available from a range of

chemical suppliers, primarily in research and development quantities. While some suppliers

may offer larger quantities upon request, publicly available pricing is generally for milligram to

gram scales.

The following table summarizes the availability of 4-Bromo-3-(trifluoromethyl)pyridine and its

hydrobromide salt from various suppliers. Please note that availability and pricing are subject to

change and should be confirmed directly with the supplier.
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Supplier
Product

Name

CAS

Number
Purity

Available

Quantities

Pricing

(USD)
Notes

Fluoroche

m

4-Bromo-3-

(trifluorome

thyl)pyridin

e

hydrobromi

de

1354425-

60-7
98%

100 mg,

250 mg, 1

g

£154.00

(100 mg),

£258.00

(250 mg),

£599.00 (1

g)[3]

-

Sigma-

Aldrich

4-Bromo-3-

(trifluorome

thyl)pyridin

e

hydrobromi

de

1354425-

60-7
97% - -

Product

discontinue

d[2]

BLD

Pharm

4-Bromo-3-

(trifluorome

thyl)pyridin

e

1060801-

89-9
- -

Inquire for

price

Requires

cold-chain

transportati

on[4]

BLD

Pharm

4-Bromo-3-

(trifluorome

thyl)pyridin

e

hydrochlori

de

1138011-

21-8
- -

Inquire for

price

Requires

cold-chain

transportati

on[5]

Amerigo

Scientific

4-Bromo-3-

(trifluorome

thyl)pyridin

e hydrogen

bromide

1354425-

60-7
95% -

Inquire for

price

For

research

use only[6]

Anichem

4-bromo-3-

chloro-5-

(trifluorome

thyl)pyridin

e

- >95% 0.5 g $550.00

A related

but

different

compound[

7]
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United

States

Biological

4-Bromo-3-

(trifluorome

thyl)pyridin

e

1060801-

89-9

Highly

Purified
-

Inquire for

price

Reactant

for GPR40

modulators

and Bub1

kinase

inhibitors[1]

Allbio

pharm Co.,

Ltd

4-bromo-3-

(trifluorome

thyl)pyridin

e

hydrobromi

de

1354425-

60-7
95% -

Inquire for

price
-[8]

Experimental Protocols: A Representative Synthetic
Approach
While detailed, validated protocols for the large-scale synthesis of 4-Bromo-3-
(trifluoromethyl)pyridine are not readily available in the public domain, a plausible synthetic

route can be devised based on established pyridine chemistry. The following represents a

generalized, multi-step synthesis that could be adapted for this purpose.

A Note on Synthesis: The synthesis of trifluoromethylpyridines often involves the chlorination

and subsequent fluorination of picoline precursors.[9][10] Direct bromination of a pre-formed

trifluoromethylpyridine can be challenging due to the electron-withdrawing nature of the

trifluoromethyl group, which deactivates the pyridine ring towards electrophilic substitution.[11]

A potential synthetic pathway is outlined below.
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Step 1: Synthesis of 3-(Trifluoromethyl)pyridine

Step 2: N-Oxidation

Step 3: Bromination

Step 4: Deoxygenation

3-Picoline

3-(Trichloromethyl)pyridine

  Chlorination (e.g., Cl2, UV light)

3-(Trifluoromethyl)pyridine

  Fluorination (e.g., HF)

3-(Trifluoromethyl)pyridine-N-oxide

  Oxidation (e.g., m-CPBA)

4-Bromo-3-(trifluoromethyl)pyridine-N-oxide

  Bromination (e.g., POBr3)

4-Bromo-3-(trifluoromethyl)pyridine

  Reduction (e.g., PCl3)

Click to download full resolution via product page

Caption: Plausible synthetic pathway for 4-Bromo-3-(trifluoromethyl)pyridine.
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Disclaimer: This is a theoretical pathway and has not been validated. The specific reagents and

reaction conditions would require significant optimization and safety assessment for any scale

of synthesis.

Procurement Workflow for Research and
Development
The process of acquiring 4-Bromo-3-(trifluoromethyl)pyridine for research purposes typically

follows a standard procurement workflow.

Researcher/Scientist Procurement Department Chemical Supplier

Identify Need for
4-Bromo-3-(trifluoromethyl)pyridine

Search Supplier Databases
(e.g., eMolecules, PubChem)

Select Supplier Based on
Purity, Quantity, Price, Lead Time Submit Purchase Requisition Approve Requisition

Receive and Verify Compound

Generate Purchase Order Receive Purchase Order Process Order and Ship Compound

Click to download full resolution via product page

Caption: Typical procurement workflow for acquiring research chemicals.

Conclusion
4-Bromo-3-(trifluoromethyl)pyridine and its hydrobromide salt are commercially available,

primarily for small-scale research and development purposes. For larger, commercial-scale

quantities, direct inquiry with manufacturers and custom synthesis providers is recommended.

The synthesis of this compound is non-trivial, and the provided pathway serves as a

conceptual guide. Researchers should carefully consider the available forms and purities when

sourcing this important building block for their discovery and development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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